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Compound of Interest

Compound Name: Baludon

Cat. No.: B15346211

This technical guide provides a comprehensive overview of the available chemical information
for the compound identified as Baludon. The data presented here is based on existing
chemical database entries. It is important to note that, at the time of this writing, there is no
available literature or patent data for this compound, indicating a lack of published research on
its synthesis, biological activity, and mechanism of action.

Chemical Structure and Properties

Baludon is a chemical entity with the molecular formula C16H20N208S3.[1] Its formal
chemical name is 2-[4-[4-(2-sulfoethylamino)phenyl]sulfonylanilino]ethanesulfonic acid.[1] The
structural information and computed properties are summarized below.

Table 1: Chemical Identification and Properties of Baludon
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Identifier Value
Molecular Formula C16H20N208S3[1]
2-[4-[4-(2-
IUPAC Name sulfoethylamino)phenyl]sulfonylanilino]ethanesul
fonic acid[1]
C1=CC(=CC=C1INCCS(=0)(=0)0)S(=0)
SMILES
(=0)C2=CC=C(C=C2)NCCS(=0)(=0)0I1]
INChI=1S/C16H20N208S3/c19-27(20,21)11-9-
inchi 17-13-1-5-15(6-2-13)29(25,26)16-7-3-14(4-8-
n
16)18-10-12-28(22,23)24/h1-8,17-18H,9-12H2,
(H,19,20,21)(H,22,23,24)[1]
InChiKey CDNHEXKQOLJHAL-UHFFFAOYSA-N[1]

Monoisotopic Mass

464.03818 Dal1]

Predicted XlogP

1.6[1]

Table 2: Predicted Collision Cross Section (CCS) Data
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Adduct m/z Predicted CCS (A2
[M+H]+ 465.04546 202.7[1]
[M+Na]+ 487.02740 205.6[1]
[M-H]- 463.03090 203.2[1]
[M+NH4]+ 482.07200 207.6[1]
[M+K]+ 503.00134 197.4[1]
[M+H-H20]+ 447.03544 194.3[1]
[M+HCOO]- 509.03638 206.4[1]
[M+CH3COO]- 523.05203 222.7[1]

Data sourced from
PubChemLite and calculated
using CCSbhase.[1]

Experimental Data and Protocols

A thorough search of scientific literature and patent databases reveals no published studies for
a compound named Baludon with the provided chemical structure.[1] Consequently, there is
no experimental data available regarding its physicochemical properties, biological activity,
toxicity, or pharmacokinetic profile. Methodologies for its synthesis, purification, and analysis
have not been publicly described.

Signaling Pathways and Mechanism of Action

Due to the absence of biological studies, the mechanism of action of Baludon and any
associated signaling pathways remain unknown. Characterizing the biological effects of a novel
compound would typically involve a series of in vitro and in vivo experiments, which have not
been reported for this molecule.

Hypothetical Workflow for Novel Compound
Characterization
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While no specific experimental data for Baludon exists, the following diagram illustrates a
generalized workflow for the initial characterization and development of a novel chemical entity.
This serves as a conceptual framework for the type of research that would be necessary to
understand the properties and potential applications of a compound like Baludon.

Caption: A generalized workflow for the characterization of a novel chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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